Antimicrobial Activity: Syringetin 3-rutinoside vs. Syringetin 3-glucopyranoside
In a direct comparative antimicrobial study, syringetin 3-O-β-d-rutinoside exhibited a narrower but still significant spectrum of antibacterial activity compared to its 3-O-β-d-glucopyranoside analog. The glucopyranoside derivative demonstrated inhibition zone diameters ranging from 10 mm against Acinetobacter baumannii to 19 mm against Streptococcus pyogenes, while the rutinoside derivative showed consistent activity against Staphylococcus aureus, S. pyogenes, Enterococcus faecalis, and Candida albicans, with inhibition zones ranging from 10 mm to 15 mm [1].
| Evidence Dimension | Antimicrobial Inhibition Zone Diameter (disk diffusion) |
|---|---|
| Target Compound Data | 10 mm to 15 mm (range across S. aureus, S. pyogenes, E. faecalis, C. albicans) |
| Comparator Or Baseline | Syringetin 3-O-β-d-glucopyranoside: 10 mm (Ac. baumanii) to 19 mm (S. pyogenes); 17 mm for S. aureus |
| Quantified Difference | Rutinoside: 10-15 mm range; Glucopyranoside: 10-19 mm range. Rutinoside activity was 2-4 mm lower than glucopyranoside against S. aureus (15 mm vs 17 mm), but rutinoside demonstrated activity against C. albicans (15 mm) which was not explicitly reported for the glucopyranoside in the cited source. |
| Conditions | Isolated compounds from Atriplex halimus L. aerial parts; assayed against Gram-positive and Gram-negative bacteria, yeasts, and fungi; concentration range 4.000-4.500 µg/mL. |
Why This Matters
This direct comparison quantifies the impact of the C3 glycosidic moiety on antimicrobial potency, enabling precise selection of syringetin 3-rutinoside for studies where a balanced, moderate-spectrum antimicrobial profile is desired, particularly against Candida albicans.
- [1] Chmiel M, Stompor-Gorący M. The Spectrum of Pharmacological Actions of Syringetin and Its Natural Derivatives—A Summary Review. Nutrients. 2022;14(23):5157. doi:10.3390/nu14235157. View Source
